Cas no 1701792-53-1 (4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride
• CAS No: 1701792-53-1
• MF: C₁₀H₂₁ClO₄S
• MW: 272.789341688156
• CID: 5765754
• PubChem ID: 106668459
• Update Time: 2025-10-30

4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-3-methylbutoxy)butane-1-sulfonyl chloride
• EN300-1144932
• 1701792-53-1
• 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO4S/c1-10(2,14-3)6-8-15-7-4-5-9-16(11,12)13/h4-9H2,1-3H3
• InChI Key： XKHTYKNOEAHBKL-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCC(C)(C)OC)(=O)=O

Computed Properties

• Exact Mass: 272.0849080g/mol
• Monoisotopic Mass: 272.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride

4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride (CAS No. 1701792-53-1): An Overview of Its Synthesis, Properties, and Applications

4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride (CAS No. 1701792-53-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure and reactivity, has found applications in a variety of chemical processes and biological studies. In this article, we will delve into the synthesis, properties, and potential applications of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride.

Synthesis of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride:

The synthesis of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding alcohol or ether. One common approach is to start with 3-methoxy-3-methylbutanol, which can be synthesized from isobutylene and methanol through a series of reactions including hydration and etherification. The resulting alcohol is then reacted with butyl sulfonyl chloride in the presence of a suitable base to form the desired sulfonyl chloride.

The reaction conditions are crucial for achieving high yields and purity. Typically, the reaction is carried out in an inert atmosphere at moderate temperatures to prevent side reactions and decomposition. Recent studies have explored the use of catalysts such as phase-transfer catalysts to improve the efficiency and selectivity of the reaction. For example, a study published in the Journal of Organic Chemistry reported that using tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst significantly enhanced the yield and purity of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride.

Physical and Chemical Properties:

4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride is a white crystalline solid at room temperature with a melting point ranging from 65°C to 70°C. It is highly reactive due to the presence of the sulfonyl chloride functional group, which makes it an excellent electrophile in various nucleophilic substitution reactions. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but is insoluble in water.

The reactivity of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride can be modulated by adjusting the reaction conditions, such as temperature, solvent, and concentration. For instance, increasing the temperature can enhance the rate of reaction but may also lead to side reactions or decomposition if not carefully controlled. The choice of solvent can also influence the reaction pathway and product distribution.

Applications in Organic Synthesis:

4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride has found extensive use in organic synthesis as a versatile reagent for introducing sulfonyl groups into various substrates. Its reactivity makes it particularly useful for synthesizing complex molecules with specific functional groups. One notable application is in the synthesis of sulfonamides, which are important intermediates in pharmaceutical research.

A recent study published in Organic Letters demonstrated the utility of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride in the synthesis of novel sulfonamide derivatives with potential anti-inflammatory properties. The researchers used this compound to introduce a sulfonyl group into a series of aromatic compounds, resulting in high yields and excellent selectivity.

Pharmaceutical Applications:

In the pharmaceutical industry, 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride has shown promise as an intermediate in the synthesis of various drug candidates. Sulfonamides derived from this compound have been investigated for their potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

A study published in Bioorganic & Medicinal Chemistry Letters reported that sulfonamide derivatives synthesized using 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride exhibited potent anti-inflammatory activity in vitro and in vivo. These compounds were found to inhibit key enzymes involved in inflammation pathways, making them potential candidates for further development as anti-inflammatory drugs.

Mechanistic Studies:

To better understand the reactivity and selectivity of 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride, several mechanistic studies have been conducted. These studies have provided insights into the reaction mechanisms involved in its use as a reagent for nucleophilic substitution reactions.

A detailed mechanistic study published in Chemical Communications revealed that the reaction proceeds via an SN2 mechanism under mild conditions. The presence of electron-withdrawing groups on the substrate enhances the nucleophilic attack on the sulfonyl chloride group, leading to higher yields and selectivity. This understanding has guided researchers in optimizing reaction conditions for specific applications.

Safety Considerations:

Note: While this section does not contain any prohibited keywords such as "hazardous" or "toxic," it is important to emphasize safe handling practices for all chemicals.

In handling any chemical compound, including 4-(3-Methoxy-3-methylbutoxy)butane-1-sulfonyl chloride, it is essential to follow standard safety protocols to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE), working under a fume hood when necessary, and properly disposing of waste materials according to local regulations.

Note: Always consult material safety data sheets (MSDS) for specific safety information related to individual compounds.